Cas no 1333858-04-0 (2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride)

• Product Name: 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride
• CAS No: 1333858-04-0
• MF: C₁₄H₂₂ClN₃O
• MW: 283.796982288361
• MDL: MFCD19982430
• CID: 5198106
• Update Time: 2025-05-22

2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride
• 2-(1-aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-onehydrochloride
• 4(3H)-Quinazolinone, 2-(1-aminocyclohexyl)-5,6,7,8-tetrahydro-, hydrochloride (1:1)
• 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride

• MDL： MFCD19982430
• Inchi： 1S/C14H21N3O.ClH/c15-14(8-4-1-5-9-14)13-16-11-7-3-2-6-10(11)12(18)17-13;/h1-9,15H2,(H,16,17,18);1H
• InChI Key： HMYUTXODBXLRAU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CCCCC=2N=C(C2(CCCCC2)N)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 430
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride

Comprehensive Overview of 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride (CAS No. 1333858-04-0)

The compound 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride (CAS No. 1333858-04-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a cyclohexylamine moiety with a hexahydroquinazolinone core, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzymatic activity and receptor interactions, which are critical in the design of novel therapeutics.

In recent years, the demand for heterocyclic compounds like 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride has surged due to their versatility in medicinal chemistry. This compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. Its CAS No. 1333858-04-0 serves as a unique identifier, ensuring precise tracking in global chemical databases and regulatory frameworks.

The hexahydroquinazolinone scaffold is a hotspot in current research, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Scientists are exploring how derivatives of this scaffold, including 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride, can be optimized for improved bioavailability and target specificity. This aligns with the growing trend of structure-activity relationship (SAR) studies, which are pivotal in modern drug design.

Another area of interest is the compound's potential role in kinase inhibition. Kinases are enzymes implicated in numerous pathological conditions, and inhibitors targeting them are a major focus of precision medicine. The quinazolinone core of 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride shares structural similarities with known kinase inhibitors, prompting investigations into its efficacy and selectivity.

From a synthetic chemistry perspective, the preparation of 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride involves multi-step reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This underscores the importance of asymmetric synthesis in producing high-quality intermediates for pharmaceutical applications. The compound's hydrochloride salt form also simplifies purification and storage, addressing common challenges in chemical manufacturing.

Environmental and safety considerations are paramount when working with 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental impact of synthetic processes involving such compounds.

In summary, 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride (CAS No. 1333858-04-0) represents a promising candidate for advancing drug discovery efforts. Its structural features and functional groups offer ample opportunities for derivatization, making it a valuable tool for scientists exploring new therapeutic avenues. As the pharmaceutical industry continues to evolve, compounds like this will play a crucial role in addressing unmet medical needs.